Cas no 113534-57-9 (2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride)

2-(1H-1,2,4-Triazol-1-yl)acetic acid hydrochloride is a heterocyclic organic compound featuring a triazole ring linked to an acetic acid moiety, with hydrochloride salt formation enhancing its stability and solubility. This compound is valuable in pharmaceutical and agrochemical research due to its role as a versatile intermediate in synthesizing biologically active molecules, including antifungal and antimicrobial agents. The triazole group contributes to strong binding affinity in target interactions, while the carboxylic acid functionality allows for further derivatization. Its crystalline form ensures consistent purity, making it suitable for precise synthetic applications. The hydrochloride salt improves handling and storage characteristics, facilitating its use in industrial and laboratory settings.
2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride structure
113534-57-9 structure
Product Name:2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride
CAS No:113534-57-9
MF:C4H6ClN3O2
MW:163.562339305878
CID:1078459
PubChem ID:44887050
Update Time:2025-06-07

2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazol-1-yl-acetic acid hydrochloride
    • 1H-1,2,4-Triazol-1-ylacetic acid hydrochloride (1:1)
    • 2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride
    • 113534-57-9
    • DB-147568
    • 1,2,4-triazole-1-acetic acid hydrochloride
    • 2-(1,2,4)-triazol-1-ylacetic acid hydrochloride
    • 1H-1,2,4-triazole-1-acetic acid,hydrochloride
    • DTXSID00904695
    • 1H-1,2,4-Triazole-1-acetic acid, monohydrochloride
    • CS-0197789
    • 2-(1,2,4-triazol-1-yl)acetic acid;hydrochloride
    • SCHEMBL1375589
    • BYWALPXCJDSEDI-UHFFFAOYSA-N
    • 1,2,4-triazol-1-ylacetic acid hydrochloride
    • 2-(1H-1,2,4-triazol-1-yl)aceticacidhydrochloride
    • F1905-6635
    • AKOS005259877
    • MFCD00955582
    • EN300-1265452
    • MDL： MFCD00955582
    • Inchi： 1S/C4H5N3O2.ClH/c8-4(9)1-7-3-5-2-6-7;/h2-3H,1H2,(H,8,9);1H
    • InChI Key： BYWALPXCJDSEDI-UHFFFAOYSA-N
    • SMILES： Cl.OC(CN1C=NC=N1)=O

Computed Properties

  • Exact Mass: 163.0148541g/mol
  • Monoisotopic Mass: 163.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68Ų

2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride Pricemore >>

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Enamine
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Enamine
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2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:113534-57-9)2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride
Order Number:A1240944
Stock Status:in Stock
Quantity:5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:43
Price ($):390
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:113534-57-9)2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride
A1240944
Purity:99%
Quantity:5.0g
Price ($):390
Email